Cas no 1345965-57-2 (3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, methyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, methyl ester
• CAS No: 1345965-57-2
• MF: C₁₇H₃₁NO₃Sn
• MW: 416.142944574356
• CID: 5251416
• Update Time: 2025-10-28

3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, methyl ester

• Inchi： 1S/C5H4NO3.3C4H9.Sn/c1-8-5(7)4-2-3-9-6-4;3*1-3-4-2;/h2H,1H3;3*1,3-4H2,2H3;
• InChI Key： SZIZAXICPQEVPR-UHFFFAOYSA-N
• SMILES： O1C([Sn](CCCC)(CCCC)CCCC)=CC(C(OC)=O)=N1

Additional information on 3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, methyl ester

3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, methyl ester: A Key Intermediate in Modern Pharmaceutical Synthesis

Chemical compounds play an indispensable role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, methyl ester, with the CAS number 1345965-57-2, has emerged as a significant intermediate in synthetic organic chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its utility in constructing complex molecular architectures essential for drug discovery and development.

The 3-Isoxazolecarboxylic acid moiety is a heterocyclic ring system that contributes to the overall pharmacological properties of many bioactive molecules. Isoxazoles are known for their versatility in medicinal chemistry, often serving as pharmacophores in various therapeutic classes. The presence of the tributylstannyl group at the 5-position of the isoxazole ring enhances the compound's reactivity, making it a valuable precursor for further functionalization. The methyl ester functionality further modulates the compound's solubility and reactivity, facilitating its integration into more complex synthetic pathways.

In recent years, there has been a surge in research focused on developing novel isoazolic compounds for their potential applications in treating a wide range of diseases. The use of organotin compounds, such as the tributylstannyl derivative mentioned here, has been explored in various synthetic strategies due to their ability to participate in cross-coupling reactions efficiently. These reactions are pivotal in constructing carbon-carbon bonds, which are fundamental to many drug molecules.

The compound's significance is further underscored by its role in synthesizing biologically active molecules with therapeutic potential. For instance, researchers have leveraged derivatives of 3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, methyl ester to develop inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The ability to modify the isoxazole core and introduce diverse substituents allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, leading to more effective drug candidates.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques in organic synthesis, including palladium-catalyzed cross-coupling reactions and stereoselective transformations, are often employed to achieve the desired molecular architecture. These synthetic methodologies highlight the compound's importance not only as a building block but also as a testament to the ingenuity of modern synthetic chemists.

Recent advancements in computational chemistry have also enhanced our understanding of how structural modifications influence biological activity. By employing molecular modeling and virtual screening techniques, researchers can predict the behavior of compounds like 3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, methyl ester before conducting expensive wet-lab experiments. This integration of computational tools with traditional synthetic approaches has accelerated the drug discovery pipeline significantly.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities (NCEs) derived from heterocyclic systems such as isoxazoles. The versatility of these compounds allows for the creation of diverse libraries that can be screened for biological activity against various targets. The tributylstannyl derivative stands out as a particularly useful intermediate due to its compatibility with multiple synthetic protocols and its ability to yield complex structures with high fidelity.

In conclusion, 3-Isoxazolecarboxylic acid, 5-(tributylstannyl)-, methyl ester (CAS no. 1345965-57-2) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound and related derivatives, its importance is likely to grow even further.